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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing SGC-IMLLT, a potent and
selective chemical probe, to validate MLLT1 (ENL) and MLLT3 (AF9) as therapeutic targets.
The included protocols offer detailed methodologies for key experiments to assess the cellular
engagement and downstream pharmacological effects of inhibiting the MLLT1/3-histone
interaction.

Introduction to SGC-IMLLT

SGC-IMLLT is a first-in-class chemical probe that competitively inhibits the interaction between
the YEATS domain of MLLT1 and MLLT3 and acetylated histone tails.[1][2] This interaction is
crucial for the recruitment of transcription elongation machinery to specific gene loci, and its
dysregulation is implicated in various cancers, particularly acute myeloid leukemia (AML).[1][2]
SGC-IMLLT, along with its less active enantiomer SGC-IiMLLT-N, serves as a valuable tool for
elucidating the biological functions of MLLT1/3 and for validating their potential as drug targets.

Quantitative Data Summary

The following tables summarize the key in vitro and cellular activities of SGC-IMLLT.
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Table 1: In Vitro Binding Affinity and Potency of SGC-iMLLT

Target Assay Value Reference
MLLT1 YEATS
_ IC50 0.26 uM [3]
Domain
MLLT1 YEATS
. Kd 0.129 pM [3]
Domain
MLLT3 YEATS
_ Kd 0.077 uM [3]
Domain

MLLT3-Histone H3.3

_ IC50 (Reporter Assay) 400 nM [4]
Interaction

Table 2: Selectivity Profile of SGC-iMLLT

Target Family Specific Targets Activity Reference

YEATS Domains YEATS2, YEATS4 IC50 > 10 uM [4]

_ No significant
Bromodomains Panel of 48 T [4]
inhibition at 50 uM

Table 3: Cellular Activity of SGC-IMLLT in Leukemia Cell Lines

Cell Line Assay Effect Concentration Reference

Decreased MYC

MV-4-11 Gene Expression and DDN 1uM [4]
expression
MOLM-13, MV4-  Cellular Target Submicromolar N
o ] Not specified [1]
11 Engagement activity confirmed

Signaling Pathway and Experimental Workflow
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The following diagrams illustrate the mechanism of action of SGC-IMLLT and the general
workflow for MLLT1/3 target validation experiments.

SGC-IMLLT Mechanism of Action
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Caption: Mechanism of SGC-IiMLLT in inhibiting MLLT1/3 function.
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MLLT1/3 Target Validation Workflow

Experimental Workflow
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Caption: Workflow for MLLT1/3 target validation experiments.

Experimental Protocols
Cellular Thermal Shift Assay (CETSA) for MLLT1/3 Target

Engagement

Click to download full resolution via product page

CETSA is a biophysical assay to verify the direct binding of a compound to its target protein in

a cellular context. Ligand binding stabilizes the target protein, leading to a higher melting

temperature.

Materials:

Leukemia cell lines (e.g., MV-4-11, OCI-AML-2)

SGC-IMLLT and SGC-IMLLT-N (negative control)

Complete cell culture medium

Phosphate-buffered saline (PBS) with protease inhibitors
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 Lysis buffer (e.g., RIPA buffer with protease inhibitors)
e Primary antibody against MLLT1 (e.g., Cell Signaling Technology #14893)[5]
o HRP-conjugated secondary antibody
e Chemiluminescent substrate
e PCR tubes and thermal cycler
o SDS-PAGE and Western blot equipment
Protocol:
o Cell Treatment:
o Culture cells to a density of 1-2 x 1076 cells/mL.

o Treat cells with varying concentrations of SGC-iMLLT (e.g., 0.1 to 10 uM) and a fixed high
concentration of SGC-iMLLT-N (e.g., 10 uM) or DMSO as a vehicle control. Incubate for
1-2 hours at 37°C.

e Heat Shock:
o Aliquot the cell suspensions into PCR tubes.

o Heat the tubes at a range of temperatures (e.g., 40°C to 65°C) for 3 minutes in a thermal
cycler, followed by cooling at 4°C for 3 minutes. Include a non-heated control (37°C).

e Cell Lysis and Protein Extraction:
o Lyse the cells by freeze-thaw cycles or by adding lysis buffer.

o Centrifuge the lysates at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to pellet the
aggregated proteins.

o Carefully collect the supernatant containing the soluble protein fraction.

¢ Western Blot Analysis:
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o Determine the protein concentration of the soluble fractions.
o Perform SDS-PAGE and Western blotting using a primary antibody against MLLT1.

o Quantify the band intensities and plot the percentage of soluble MLLT1 as a function of
temperature for each treatment condition. A rightward shift in the melting curve for SGC-
iIMLLT-treated cells indicates target engagement.

Chromatin Immunoprecipitation (ChiIP-seq) for MLLT1/3
Genomic Localization

ChlIP-seq is used to identify the genome-wide binding sites of MLLT1/3 and to assess how
these are affected by SGC-IiMLLT treatment.

Materials:

e Leukemia cell lines

¢ SGC-IMLLT and DMSO

e Formaldehyde (37%)

e Glycine

o Cell lysis and nuclear lysis buffers

e Sonication equipment

o ChIP-grade antibody against MLLT1 (e.g., Cell Signaling Technology #14893)[5]
o Protein A/G magnetic beads

» Wash buffers (low salt, high salt, LiCl)
 Elution buffer

¢ RNase A and Proteinase K
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o DNA purification kit
» Reagents for NGS library preparation
Protocol:
o Cell Treatment and Cross-linking:
o Treat cells with SGC-IMLLT (e.g., 1 uM) or DMSO for 4-6 hours.

o Cross-link proteins to DNA by adding formaldehyde to a final concentration of 1% and
incubating for 10 minutes at room temperature.

o Quench the reaction with glycine.
o Chromatin Preparation:
o Lyse the cells and isolate the nuclei.

o Resuspend the nuclei in a sonication buffer and shear the chromatin to an average size of
200-500 bp using a sonicator.

e Immunoprecipitation:
o Incubate the sheared chromatin with a ChiP-grade MLLT1 antibody overnight at 4°C.
o Add Protein A/G magnetic beads to pull down the antibody-chromatin complexes.
o Wash the beads with a series of wash buffers to remove non-specific binding.
» Elution and Reverse Cross-linking:
o Elute the chromatin from the beads.
o Reverse the cross-links by incubating at 65°C overnight with the addition of NaCl.
o Treat with RNase A and Proteinase K to remove RNA and protein.

o DNA Purification and Library Preparation:
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o Purify the DNA using a DNA purification Kit.
o Prepare a sequencing library from the purified ChIP DNA and an input control sample.

o Perform high-throughput sequencing.

e Data Analysis:
o Align the sequencing reads to the reference genome.
o Use peak calling algorithms to identify MLLT1 binding sites.

o Compare the peak profiles between SGC-IMLLT-treated and DMSO-treated samples to
identify differential binding.

Gene Expression Analysis by RT-qPCR

RT-gPCR is used to measure the changes in the expression of MLLT1/3 target genes following
treatment with SGC-iMLLT.

Materials:

e Leukemia cell lines

¢ SGC-IMLLT and DMSO

* RNA extraction kit

o CcDNA synthesis kit

e SYBR Green qPCR master mix

e PCR instrument

Primers for target genes (e.g., MYC, BCL2) and a housekeeping gene (e.g., GAPDH, ACTB)

Table 4: Example Primer Sequences for Human Genes
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Forward Primer (5' Reverse Primer (5'

Gene Reference
to 3) to 3)

MYC CCTCCACTCGGAAG TGTTCGCCTCTTGA 6]
GACTATC CATTCTC

BCL2 GTGGATGACTGAGT AGACAGCCAGGAG ]
ACCTGAACC AAATCAAAC
TGGTAATGCCCGAA TTGCTGCTCTCCTT

MLLT1 [7]
GGAGCAGA GTTGGCGT
CCTGGCACCCAGCA GGGCCGGACTCGT

ACTB [6]
CAAT CATAC

Protocol:

e Cell Treatment and RNA Extraction:
o Treat cells with SGC-IMLLT (e.g., 1 uM) or DMSO for 24-48 hours.
o Extract total RNA from the cells using an RNA extraction Kit.
o cDNA Synthesis:
o Synthesize cDNA from the extracted RNA using a cDNA synthesis kit.
e qPCR:
o Set up qPCR reactions using SYBR Green master mix, cONA, and gene-specific primers.

o Run the gPCR reactions on a real-time PCR instrument. A typical cycling protocol is: 95°C
for 10 min, followed by 40 cycles of 95°C for 15 sec and 60°C for 1 min.

o Data Analysis:

o Calculate the relative gene expression using the 2*-AACt method, normalizing the
expression of the target genes to the housekeeping gene.
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o Compare the gene expression levels between SGC-iIMLLT-treated and DMSO-treated
samples.

Conclusion

These application notes and protocols provide a framework for the robust validation of MLLT1/3
as therapeutic targets using the chemical probe SGC-IMLLT. By confirming target engagement
and elucidating the downstream molecular consequences of MLLT1/3 inhibition, researchers
can build a strong foundation for further drug development efforts targeting this important
epigenetic pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/product/b1193507?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1193507?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

